![molecular formula C24H25NO5 B2361087 (Z)-methyl 4-((6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate CAS No. 869077-97-4](/img/structure/B2361087.png)
(Z)-methyl 4-((6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate
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Description
(Z)-methyl 4-((6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C24H25NO5 and its molecular weight is 407.466. The purity is usually 95%.
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Scientific Research Applications
Anti-proliferative Agents
A study on the synthesis and evaluation of novel quinuclidinone derivatives, which include compounds structurally related to (Z)-methyl 4-((6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate, highlighted their potential as anti-cancer agents. These compounds exhibited potent anti-cancer activity in cell viability assays using A549 & L132 cell lines. The study explored the structure-activity relationship to further the development of this new class of compounds for cancer treatment (Soni, Sanghvi, Devkar, & Thakore, 2015).
Herbicidal Application
Another research focused on the synthesis of ZJ0273, a broad-spectrum herbicidal ingredient used in China for weed control in oilseed rape. While this study does not directly involve this compound, it represents a related field of chemical research, focusing on the development of agricultural chemicals (Yang, Ye, & Lu, 2008).
Metal-Organic Frameworks for Dye Removal
Research into the synthesis and application of metal-organic frameworks (MOFs) for the selective removal of anionic dyes from aqueous solutions has been conducted. These studies demonstrate the potential environmental applications of chemical compounds in water purification technologies. While not directly related to this compound, they highlight the broader context of chemical application in environmental science (Yu et al., 2021).
Corrosion Inhibition
A theoretical study on the synthesis of compounds for the inhibition of mild steel corrosion in acidic media showcases the importance of chemical compounds in industrial applications, particularly in protecting materials from degradation (Arrousse et al., 2021).
Liquid Crystal Polymers
The synthesis and study of H-bonded side-chain liquid crystal polymers offer insights into materials science, particularly in the development of new materials with specific optical properties. This research area, while not directly related to this compound, underscores the diversity of scientific research applications of complex chemical compounds (Muhammad, Siddiqi, & Hameed, 2020).
Properties
IUPAC Name |
methyl 4-[(Z)-[6-hydroxy-7-[(3-methylpiperidin-1-yl)methyl]-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO5/c1-15-4-3-11-25(13-15)14-19-20(26)10-9-18-22(27)21(30-23(18)19)12-16-5-7-17(8-6-16)24(28)29-2/h5-10,12,15,26H,3-4,11,13-14H2,1-2H3/b21-12- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYGORXICUBVULP-MTJSOVHGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)C(=O)OC)C3=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCCN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)C(=O)OC)/C3=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.